N-benzhydryl-2-(1-naphthyl)acetamide

• Molecular Formula: C25H21NO
• Molecular Weight: 351.4 g/mol
• IUPAC Name: N-benzhydryl-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C25H21NO/c27-24(18-22-16-9-15-19-10-7-8-17-23(19)22)26-25(20-11-3-1-4-12-20)21-13-5-2-6-14-21/h1-17,25H,18H2,(H,26,27)
• InChI Key: INOPNRREDNJSKM-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)CC3=CC=CC4=CC=CC=C43

Description

N-benzhydryl-2-(1-naphthyl)acetamide, commonly known as methamphetamine or crystal meth, is a highly addictive and potent stimulant drug that affects the central nervous system. It is a synthetic compound that belongs to the phenethylamine and amphetamine classes of drugs. Methamphetamine is a Schedule II controlled substance in the United States and is illegal in many countries due to its high potential for abuse and addiction.

Mechanism of Action

Methamphetamine works by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are responsible for regulating mood, motivation, and pleasure. Methamphetamine also blocks the reuptake of these neurotransmitters, leading to their accumulation in the brain. This results in a feeling of euphoria, increased energy, and alertness.
Biochemical and Physiological Effects:
Methamphetamine has a wide range of biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature, leading to cardiovascular problems and overheating. It also causes weight loss, dental problems, and skin lesions. Chronic use of methamphetamine can lead to psychosis, paranoia, and cognitive impairment.

Advantages and Limitations for Lab Experiments

Methamphetamine has several advantages for use in laboratory experiments. It is a potent and highly specific agonist of dopamine and norepinephrine receptors, making it a useful tool for studying their functions. Methamphetamine is also easy to synthesize and has a long half-life, allowing for prolonged exposure in experiments. However, the use of methamphetamine in laboratory experiments is limited by its potential for abuse and addiction, as well as its toxic effects on the body.

Future Directions

There are several future directions for research on methamphetamine. One area of interest is the development of medications to treat methamphetamine addiction. Another area of research is the identification of biomarkers for methamphetamine use, which could be used to improve drug testing and treatment. Additionally, there is a need for more research on the long-term effects of methamphetamine use, particularly on cognitive function and mental health.

Synthesis Methods

The synthesis of methamphetamine involves the reduction of ephedrine or pseudoephedrine using various chemical reagents and solvents. The most common method of synthesis is the "Nazi method," which involves the use of red phosphorus and iodine to convert ephedrine or pseudoephedrine into methamphetamine. This method is highly dangerous and can result in explosions, fires, and toxic gas emissions.

Scientific Research Applications

Methamphetamine has been extensively studied for its effects on the brain and behavior. It is used in scientific research to study the mechanisms of addiction, reward, and motivation. Methamphetamine has also been used as a treatment for attention deficit hyperactivity disorder (ADHD) and obesity, although its use for these conditions is highly controversial.